Cas no 2331211-68-6 (N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide)

• Product Name: N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide
• CAS No: 2331211-68-6
• MF: C₁₄H₁₇F₃N₂O₂
• MW: 302.292194128037
• MDL: MFCD31812905
• CID: 4777118
• Update Time: 2025-10-29

N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• SB35777
• N-((3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl)-2,2,2-trifluoroacetamide
• (3R, 5S)-N-(1-Benzyl-5-hydroxy-piperidin-3-yl)-2,2,2-trifluoro-acetamide
• N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide
• Acetamide, 2,2,2-trifluoro-N-[(3R,5S)-5-hydroxy-1-(phenylmethyl)-3-piperidinyl]-
• (3R,5S)-N-(1-Benzyl-5-hydroxy-piperidin-3-yl)-2,2,2-trifluoro-acetamide

• MDL： MFCD31812905
• Inchi： 1S/C14H17F3N2O2/c15-14(16,17)13(21)18-11-6-12(20)9-19(8-11)7-10-4-2-1-3-5-10/h1-5,11-12,20H,6-9H2,(H,18,21)/t11-,12+/m1/s1
• InChI Key： MZAIEPFHXIFMQU-NEPJUHHUSA-N
• SMILES： FC(C(N[C@H]1CN(CC2C=CC=CC=2)C[C@H](C1)O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 408.1±45.0 °C(Predicted)
• pka: 10.51±0.40(Predicted)

Additional information on N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide

Recent Advances in the Study of N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide (CAS: 2331211-68-6)

The compound N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide (CAS: 2331211-68-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity to various biological targets, suggesting potential applications in drug development.

In vitro and in vivo studies have demonstrated that N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory pathways. These findings highlight its potential as a lead compound for the development of novel anti-inflammatory agents. Furthermore, preliminary toxicity studies indicate a favorable safety profile, warranting further investigation in preclinical models.

The mechanistic insights gained from recent research suggest that N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide may modulate key signaling pathways, offering a unique therapeutic approach for conditions such as autoimmune diseases and chronic inflammation. Collaborative efforts between academic and industrial researchers are underway to explore its full pharmacological potential and optimize its drug-like properties.

In conclusion, N-[(3R,5S)-1-Benzyl-5-hydroxypiperidin-3-yl]-2,2,2-trifluoroacetamide represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action and evaluating its efficacy in more complex biological systems.